Cas no 1807003-20-8 (Ethyl 4-chloro-2-chloromethyl-3-cyanobenzoate)

• Product Name: Ethyl 4-chloro-2-chloromethyl-3-cyanobenzoate
• CAS No: 1807003-20-8
• MF: C₁₁H₉Cl₂NO₂
• MW: 258.100661039352
• CID: 4947899
• Update Time: 2025-06-12

Ethyl 4-chloro-2-chloromethyl-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-chloromethyl-3-cyanobenzoate

• Inchi： 1S/C11H9Cl2NO2/c1-2-16-11(15)7-3-4-10(13)9(6-14)8(7)5-12/h3-4H,2,5H2,1H3
• InChI Key： FIZDBSNVTYHFHF-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(C=CC=1C(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-chloro-2-chloromethyl-3-cyanobenzoate

Ethyl 4-chloro-2-chloromethyl-3-cyanobenzoate (CAS No. 1807003-20-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-chloro-2-chloromethyl-3-cyanobenzoate (CAS No. 1807003-20-8) is a highly valuable intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its distinct structural features, has garnered significant attention due to its utility in constructing complex molecular frameworks essential for drug discovery and development.

The molecular structure of Ethyl 4-chloro-2-chloromethyl-3-cyanobenzoate comprises a benzoate core substituted with chloro and cyano functional groups, as well as a chloromethyl moiety. This unique arrangement provides a rich scaffold for chemical modifications, enabling the synthesis of diverse derivatives with tailored biological activities. The presence of multiple reactive sites makes it an indispensable building block for medicinal chemists aiming to design molecules with enhanced pharmacological properties.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative intermediates capable of facilitating the rapid and efficient synthesis of bioactive compounds. Ethyl 4-chloro-2-chloromethyl-3-cyanobenzoate has emerged as a key player in this landscape, owing to its versatility and compatibility with various synthetic methodologies. Its application spans across multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of Ethyl 4-chloro-2-chloromethyl-3-cyanobenzoate is its role in the synthesis of kinase inhibitors, which are increasingly recognized for their therapeutic potential in treating cancer and other chronic diseases. The compound's ability to serve as a precursor for molecules targeting specific kinases has been leveraged by researchers to develop novel agents with improved selectivity and reduced side effects. For instance, studies have demonstrated its utility in constructing analogs of known kinase inhibitors, which exhibit enhanced binding affinity and cellular activity.

Furthermore, the cyano group in the structure of Ethyl 4-chloro-2-chloromethyl-3-cyanobenzoate offers opportunities for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility has been exploited in the design of molecules with dual or multi-target interactions, a strategy that has gained traction in recent years due to its potential to overcome drug resistance and improve treatment outcomes.

The chloromethyl moiety is another critical feature that contributes to the compound's synthetic utility. It serves as a versatile handle for introducing various functional groups through nucleophilic addition reactions, enabling the construction of complex scaffolds with precise architectural control. This property has been particularly valuable in the development of protease inhibitors, which are essential for treating conditions such as HIV/AIDS and hepatitis C.

Recent advancements in synthetic chemistry have further highlighted the importance of Ethyl 4-chloro-2-chloromethyl-3-cyanobenzoate as a key intermediate. The adoption of flow chemistry techniques has allowed for more efficient and scalable synthesis of this compound, reducing reaction times and improving yields. Additionally, green chemistry principles have been integrated into its production process, minimizing waste and environmental impact while maintaining high levels of purity and performance.

The pharmaceutical industry continues to invest heavily in research aimed at uncovering new applications for Ethyl 4-chloro-2-chloromethyl-3-cyanobenzoate. Ongoing studies are exploring its potential use in developing treatments for neurological disorders, where modulating specific enzyme activities can lead to significant therapeutic benefits. The compound's ability to interact with biological targets at multiple levels makes it an attractive candidate for such endeavors.

In conclusion, Ethyl 4-chloro-2-chloromethyl-3-cyanobenzoate (CAS No. 1807003-20-8) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts across various therapeutic areas.